3-(1-Piperazinyl)thieno[2,3-c]pyridine

• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol
• IUPAC Name: 3-piperazin-1-ylthieno[2,3-c]pyridine
• InChI: InChI=1S/C11H13N3S/c1-2-13-7-11-9(1)10(8-15-11)14-5-3-12-4-6-14/h1-2,7-8,12H,3-6H2
• InChI Key: LELUGVXNTPQHMP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CSC3=C2C=CN=C3

Description

3-(1-Piperazinyl)thieno[2,3-c]pyridine is a heterocyclic compound featuring a fused thiophene-pyridine core with a piperazinyl substituent at the 3-position. Thieno[2,3-c]pyridine derivatives are less commonly studied compared to their [2,3-b] or [3,2-c] isomers, but their structural uniqueness has garnered interest in medicinal chemistry and materials science.

Synthesis of thieno[2,3-c]pyridine derivatives often involves cyclization strategies, such as the one-pot reaction of halopyridinyl ketones with sodium sulfide and electron-withdrawing groups (EWGs) , or metal-free denitrogenative transformations of 1,2,3-triazoles . These methods highlight the compound’s synthetic versatility despite its underrepresentation in literature.

Comparison with Similar Compounds

Table 3: ADMET Comparison

Property	3-(1-Piperazinyl)thieno[2,3-c]pyridine	Thieno[2,3-b]pyridine Derivatives
LogP	~2.1 (predicted)	3.5–4.2
Oral Bioavailability	High (rule of five compliant)	Moderate
CYP Inhibition	Low	High (potential drug interactions)